Cas no 99246-99-8 (5-hydroxy-3-methyl-2-Benzofurancarboxylic acid)
99246-99-8 structure
Product Name:5-hydroxy-3-methyl-2-Benzofurancarboxylic acid
CAS No:99246-99-8
MF:C10H8O4
MW:192.168123245239
CID:2107810
PubChem ID:14579217
Update Time:2025-04-21
5-hydroxy-3-methyl-2-Benzofurancarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-hydroxy-3-methyl-2-Benzofurancarboxylic acid
- FMHWXKPNZSRSGS-UHFFFAOYSA-N
- 99246-99-8
- methyl 5-hydroxybenzofuran-2-carboxylic acid
- DA-19908
- SCHEMBL5287590
-
- Inchi: 1S/C10H8O4/c1-5-7-4-6(11)2-3-8(7)14-9(5)10(12)13/h2-4,11H,1H3,(H,12,13)
- InChI Key: FMHWXKPNZSRSGS-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=C(C)C2C=C(C=CC1=2)O
Computed Properties
- Exact Mass: 192.04225873Da
- Monoisotopic Mass: 192.04225873Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 70.7Ų
5-hydroxy-3-methyl-2-Benzofurancarboxylic acid Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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